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Compound of Interest

Compound Name: Tert-butyl hex-5-yn-1-ylcarbamate

Cat. No.: B117295 Get Quote

Essential Safety and Handling Guide for Tert-
butyl hex-5-yn-1-ylcarbamate
Disclaimer: A comprehensive Safety Data Sheet (SDS) with specific quantitative data for Tert-
butyl hex-5-yn-1-ylcarbamate (CAS No. 151978-58-4) was not publicly available at the time

of this writing. The following guidance is based on general laboratory safety principles and

information for structurally similar compounds. It is imperative to conduct a thorough, site-

specific risk assessment before handling this chemical and to consult the supplier's specific

safety information.

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Tert-butyl hex-5-yn-1-
ylcarbamate. The information is designed to provide immediate, practical guidance to ensure

laboratory safety.

Hazard Identification and Personal Protective
Equipment (PPE)
Tert-butyl hex-5-yn-1-ylcarbamate is classified with the GHS07 pictogram, indicating that it is

harmful.[1] The primary known hazard is that it is harmful if swallowed (H302).[1] Adherence to

strict safety protocols and the use of appropriate personal protective equipment are mandatory

to minimize risk.
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Table 1: Personal Protective Equipment (PPE) Recommendations

PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

safety glasses with side

shields meeting EN166 (EU) or

ANSI Z87.1 (US) standards. A

face shield may be required for

splash hazards.

Protects against splashes of

the liquid chemical that could

cause eye irritation or damage.

Skin Protection

Gloves: Chemical-resistant,

unlined gloves such as nitrile,

neoprene, or butyl rubber.

Inspect gloves before each

use. Lab Coat: A standard

laboratory coat. For larger

quantities or increased risk of

splashing, a chemical-resistant

apron or suit should be worn.

Given that the compound is a

liquid and to prevent skin

absorption, protective gloves

and clothing are necessary to

provide a barrier against direct

contact.

Respiratory Protection

Not typically required under

normal laboratory conditions

with adequate ventilation (e.g.,

in a fume hood). If aerosols

are generated, use a NIOSH-

approved respirator with an

appropriate organic vapor

cartridge.

Engineering controls like a

chemical fume hood are the

primary method of exposure

control. Respiratory protection

is a secondary measure for

situations with a higher risk of

inhalation.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for laboratory safety and

environmental protection.

Operational Protocol:
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Preparation: Before handling, ensure that a chemical fume hood is certified and functioning

correctly. Have all necessary PPE, spill containment materials, and waste containers readily

accessible.

Handling:

Conduct all work with Tert-butyl hex-5-yn-1-ylcarbamate inside a chemical fume hood.

Avoid contact with skin and eyes.[2]

Use compatible labware (e.g., glass, PTFE).

Keep containers tightly closed when not in use.[2]

Storage:

Store in a cool, dry, and well-ventilated area.[2]

Keep away from strong oxidizing agents.[2]

The recommended storage temperature is 2-8°C.[1]

Disposal Protocol:

Waste Identification: Tert-butyl hex-5-yn-1-ylcarbamate waste should be considered

hazardous.

Waste Collection:

Collect all waste, including contaminated consumables (e.g., pipette tips, gloves), in a

designated, properly labeled, and sealed hazardous waste container.

Do not mix with incompatible waste streams.

Disposal:

Dispose of the chemical waste through a licensed hazardous waste disposal company.

Follow all local, state, and federal regulations for hazardous waste disposal.
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Do not dispose of down the drain.[2]

Experimental Workflow
The following diagram illustrates the logical workflow for the safe handling of Tert-butyl hex-5-
yn-1-ylcarbamate.
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Caption: Logical workflow for the safe handling of Tert-butyl hex-5-yn-1-ylcarbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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